4-Methyl-N-(2-phenoxyethyl)aniline
Description
4-Methyl-N-(2-phenoxyethyl)aniline is an organic compound belonging to the class of anilines, which are aromatic amines. This compound is characterized by the presence of a methyl group at the 4-position of the aniline ring and a phenoxyethyl group attached to the nitrogen atom. It is used in various chemical and industrial applications due to its unique structural properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Methyl-N-(2-phenoxyethyl)aniline typically involves the N-phenoxyethylation of 4-methylaniline. One common method includes the reaction of 4-methylaniline with 2-phenoxyethyl bromide in the presence of a base such as potassium carbonate (K₂CO₃) in a solvent like dimethyl sulfoxide (D
Properties
CAS No. |
59333-49-2 |
|---|---|
Molecular Formula |
C15H17NO |
Molecular Weight |
227.30 g/mol |
IUPAC Name |
4-methyl-N-(2-phenoxyethyl)aniline |
InChI |
InChI=1S/C15H17NO/c1-13-7-9-14(10-8-13)16-11-12-17-15-5-3-2-4-6-15/h2-10,16H,11-12H2,1H3 |
InChI Key |
KHYVPTFILCFXAB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)NCCOC2=CC=CC=C2 |
Origin of Product |
United States |
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